Cas no 1807267-98-6 (2-Chloro-3-fluoro-6-methylbenzyl bromide)

• Product Name: 2-Chloro-3-fluoro-6-methylbenzyl bromide
• CAS No: 1807267-98-6
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 4789411
• Update Time: 2025-11-01

2-Chloro-3-fluoro-6-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-6-methylbenzyl bromide

• Inchi： 1S/C8H7BrClF/c1-5-2-3-7(11)8(10)6(5)4-9/h2-3H,4H2,1H3
• InChI Key： MDOGIFLDNLCYTG-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=CC=1C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-fluoro-6-methylbenzyl bromide

Introduction to 2-Chloro-3-fluoro-6-methylbenzyl bromide (CAS No. 1807267-98-6)

2-Chloro-3-fluoro-6-methylbenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1807267-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic alcohols, characterized by the presence of both chlorine and fluorine substituents on a benzene ring, which is further substituted with a methyl group and a bromoalkyl moiety. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The bromide functionality in 2-Chloro-3-fluoro-6-methylbenzyl bromide serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex structures through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with desired biological activities. The presence of both electron-withdrawing (chloro and fluoro) and electron-donating (methyl) groups on the aromatic ring introduces a balance of steric and electronic effects, which can influence the reactivity and selectivity of subsequent transformations.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom at the 3-position in 2-Chloro-3-fluoro-6-methylbenzyl bromide is particularly noteworthy, as fluorine substitution can significantly modulate the pharmacokinetic properties of drug candidates. For instance, fluorine atoms are known to increase lipophilicity and reduce metabolic clearance, making them attractive for designing drugs with prolonged half-lives. This has led to extensive research into fluorinated analogs of existing therapeutic agents, as well as the discovery of new drug candidates.

The chloro group at the 2-position further contributes to the reactivity of 2-Chloro-3-fluoro-6-methylbenzyl bromide, allowing for selective functionalization under various conditions. For example, palladium-catalyzed cross-coupling reactions are commonly employed to introduce aryl or vinyl groups at this position, enabling the construction of more intricate molecular architectures. Such transformations are pivotal in drug discovery pipelines, where diversification of molecular structures is key to identifying compounds with optimal pharmacological profiles.

Moreover, the methyl group at the 6-position provides steric hindrance and can influence the conformational preferences of the benzene ring. This feature is particularly important in designing molecules that interact with biological targets in specific orientations. In enzyme inhibition studies, for instance, proper alignment of substituents can enhance binding affinity and selectivity. The combination of these structural elements makes 2-Chloro-3-fluoro-6-methylbenzyl bromide a versatile building block for synthesizing a wide range of bioactive compounds.

Recent advancements in computational chemistry have further enhanced our ability to predict the reactivity and biological activity of compounds like 2-Chloro-3-fluoro-6-methylbenzyl bromide. Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics simulations, allow researchers to explore the interactions between this compound and potential biological targets at an atomic level. These insights have been instrumental in guiding synthetic strategies and optimizing lead compounds for preclinical development.

In addition to its applications in pharmaceutical research, 2-Chloro-3-fluoro-6-methylbenzyl bromide has found utility in agrochemical innovation. Fluorinated aromatic compounds are known for their enhanced pesticidal and herbicidal properties due to their improved stability and bioavailability. The unique structural features of this compound make it a promising intermediate for synthesizing next-generation crop protection agents that are more effective against resistant pests while maintaining environmental safety.

The synthesis of 2-Chloro-3-fluoro-6-methylbenzyl bromide typically involves multi-step organic transformations starting from commercially available precursors such as methyl benzoate or chloromethylated fluorobenzene derivatives. Key steps often include halogenation reactions to introduce chlorine and fluorine substituents, followed by methylation and bromination to achieve the desired final structure. Careful optimization of reaction conditions is necessary to ensure high yields and purity, which are critical for downstream applications.

The role of 2-Chloro-3-fluoro-6-methylbenzyl bromide as an intermediate has been highlighted in several recent publications that focus on developing novel therapeutic agents. For example, researchers have utilized this compound to synthesize kinase inhibitors targeting cancer-related pathways. The ability to introduce diverse functional groups onto its aromatic core allows for fine-tuning of binding interactions with protein targets, leading to potent and selective drug candidates.

Another area where 2-Chloro-3-fluoro-6-methylbenzyl bromide has made significant contributions is in the field of materials science. Fluorinated aromatic compounds are increasingly being explored for their potential applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electronic properties imparted by fluorine substitution can enhance charge transport efficiency, making these materials attractive for next-generation display technologies.

In conclusion,2-Chloro-3-fluoro-6-methylbenzyl bromide (CAS No. 1807267-98-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising chloro, fluoro, methyl substituents on an aromatic ring—make it a valuable intermediate for constructing complex molecules with desired biological activities. As research continues to uncover new synthetic methodologies and applications,2-Chloro-3-fluoro-6-methylbenzyl bromide is poised to remain a cornerstone in chemical synthesis and innovation.